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"108340-60-9
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- InChI:
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InChI=1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21,32H,8-14H2,1-7H3,(H,36,37)
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Ganoderic acid D is an oxygenated triterpenoid that has been found in G. lucidum. It inhibits glucose uptake and lactate production when used at concentrations ranging from 50 to 200 µM and decreases pyruvate and acetyl-coenzyme A production at concentrations of 100 and 200 µM in HT-29 and SW620 colon cancer cells. Ganoderic acid D increases protein levels of sirtuin 3 (SIRT3) in HT-29 and SW620 cells. It is cytotoxic to HepG2, HeLa, and Caco-2 cells with IC50 values of 0.14, 0.18, and 0.02 µg/ml, respectively.
6-(7-Hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid is a natural product found in Ganoderma applanatum with data available.